Cas no 919997-77-6 (1,3-Butanedione, 1-(2-ethylphenyl)-4,4,4-trifluoro-)

1,3-Butanedione, 1-(2-ethylphenyl)-4,4,4-trifluoro- structure
919997-77-6 structure
Product Name:1,3-Butanedione, 1-(2-ethylphenyl)-4,4,4-trifluoro-
CAS No:919997-77-6
MF:C12H11F3O2
MW:244.209754228592
CID:760131
PubChem ID:71424508
Update Time:2025-04-19

1,3-Butanedione, 1-(2-ethylphenyl)-4,4,4-trifluoro- Chemical and Physical Properties

Names and Identifiers

    • 1,3-Butanedione, 1-(2-ethylphenyl)-4,4,4-trifluoro-
    • 1-(2-ethylphenyl)-4,4,4-trifluorobutane-1,3-dione
    • 919997-77-6
    • DTXSID30843301
    • Inchi: 1S/C12H11F3O2/c1-2-8-5-3-4-6-9(8)10(16)7-11(17)12(13,14)15/h3-6H,2,7H2,1H3
    • InChI Key: SDUNCWCFXLWLCP-UHFFFAOYSA-N
    • SMILES: FC(C(CC(C1C=CC=CC=1CC)=O)=O)(F)F

Computed Properties

  • Exact Mass: 244.07111408g/mol
  • Monoisotopic Mass: 244.07111408g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 297
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 34.1Ų
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